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Compound of Interest

Compound Name: 1-Methoxycyclohexene

Cat. No.: B1584985 Get Quote

Physical Properties of 1-Methoxycyclohexene: A
Technical Guide
This guide provides a detailed overview of the key physical properties of 1-
methoxycyclohexene, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. The information is presented in a clear, structured format, including experimental

protocols and a visual representation of the experimental workflow.

Core Physical Properties
1-Methoxycyclohexene is a colorless liquid with a fruity odor, commonly used in organic

synthesis.[1] Its fundamental physical characteristics are crucial for its handling, application,

and the design of synthetic routes.

Data Summary
The essential physical properties of 1-methoxycyclohexene are summarized in the table

below for quick reference.
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Physical Property Value Units Conditions

Boiling Point 165.3 °C at 760 mmHg[1]

Density 0.89 g/cm³ Not Specified

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail standard laboratory procedures for measuring the boiling point and density of a

liquid compound such as 1-methoxycyclohexene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2] For accurate measurements, especially with small sample volumes, the micro-

reflux method is commonly employed.[3][4]

Apparatus:

Small test tube (e.g., 150 mm diameter)[3][4]

Thermometer

Heating block or oil bath[2][3]

Hot plate with magnetic stirrer

Small magnetic stirring bar[3][4]

Clamps and stand

Pasteur pipette[3][4]

Procedure:

Add approximately 0.5 mL of 1-methoxycyclohexene and a small magnetic stirring bar to

the test tube using a Pasteur pipette.[3][4]
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Place the test tube in the heating block on the hot plate stirrer and secure it with a clamp.[3]

[4]

Position the thermometer inside the test tube so that the bulb is about 1 cm above the

liquid's surface.[3][4]

Turn on the stirrer to ensure gentle mixing.[3][4]

Begin heating the sample and observe for boiling, indicated by the formation of bubbles, and

the condensation of vapor on the test tube walls (refluxing).[3][4]

The temperature at which a stable ring of condensing liquid is observed corresponds to the

boiling point of the sample. Record this temperature.[3]

It is crucial to heat the sample gently to avoid boiling it dry, especially for liquids with lower

boiling points.[4]

Determination of Density
Density is a fundamental property defined as the mass of a substance per unit volume.[5] A

straightforward and accurate method for determining the density of a liquid involves measuring

its mass and volume.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)[5][6]

Electronic balance[6]

Pipette or dropper[7]

Procedure:

Place a clean, dry graduated cylinder on the electronic balance and tare the balance to zero.

[8]

Carefully transfer a known volume of 1-methoxycyclohexene (e.g., 10 mL) into the

graduated cylinder. Read the volume from the bottom of the meniscus at eye level to
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minimize parallax error.[5][6]

Record the precise volume of the liquid.

Place the graduated cylinder containing the liquid back on the electronic balance and record

the mass.

Calculate the density using the formula: Density = Mass / Volume.[5][9]

For improved accuracy, this procedure can be repeated multiple times, and the average

density can be calculated.[6]

Experimental Workflow Visualization
The logical flow of the experimental procedures for determining the boiling point and density of

1-methoxycyclohexene is illustrated in the following diagram.
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Boiling Point Determination Density Determination

Start

Add 1-methoxycyclohexene and stir bar to test tube

Assemble heating apparatus with thermometer

Gently heat the sample

Observe for boiling and reflux

Record stable reflux temperature

End

Start

Weigh empty graduated cylinder

Add a known volume of 1-methoxycyclohexene

Weigh cylinder with sample

Calculate density (Mass/Volume)

End
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Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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